Cas no 57238-82-1 (1-(2-Chlorobenzoyl)piperazine hydrochloride)

• Product Name: 1-(2-Chlorobenzoyl)piperazine hydrochloride
• CAS No: 57238-82-1
• MF: C₁₁H₁₄Cl₂N₂O
• MW: 261.147660732269
• MDL: MFCD08445283
• CID: 1603841
• PubChem ID: 15618580
• Update Time: 2025-11-02

1-(2-Chlorobenzoyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-chlorobenzoyl)-, monohydrochloride
• 1-(2-chlorobenzoyl)piperazine hydrochloride
• (2-Chlorophenyl)-1-piperazinyl-methanone HCl
• (2-chlorophenyl)-piperazin-1-ylmethanone;hydrochloride
• (2-Chlorophenyl)-1-piperazinyl-methanone hydrochloride
• (2-chlorophenyl)(piperazin-1-yl)methanone hydrochloride
• 13754-45-5 (non-salt)
• 57238-82-1
• AB86653
• EN300-11504
• F80148
• (2-Chlorophenyl)-1-piperazinyl-methanonehydrochloride
• AKOS025658704
• 1-(2-Chlorobenzoyl)piperazine hydrochloride

• MDL： MFCD08445283
• Inchi： 1S/C11H13ClN2O.ClH/c12-10-4-2-1-3-9(10)11(15)14-7-5-13-6-8-14;/h1-4,13H,5-8H2;1H
• InChI Key： DNSJPAKXQUGKEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CCNCC1)=O.Cl

Computed Properties

• Exact Mass: 260.0483185g/mol
• Monoisotopic Mass: 260.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(2-Chlorobenzoyl)piperazine hydrochloride

Comprehensive Guide to 1-(2-Chlorobenzoyl)piperazine hydrochloride (CAS No. 57238-82-1): Properties, Applications, and Market Insights

1-(2-Chlorobenzoyl)piperazine hydrochloride (CAS 57238-82-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This white to off-white crystalline powder belongs to the class of piperazine derivatives, which are known for their versatile applications in medicinal chemistry. The compound features a chlorobenzoyl group attached to the piperazine ring, making it particularly interesting for drug discovery and development.

The molecular structure of 1-(2-Chlorobenzoyl)piperazine HCl contributes to its unique physicochemical properties. With a molecular weight of 261.13 g/mol, this compound demonstrates good solubility in polar solvents like water and methanol, while being less soluble in non-polar solvents. Researchers value this compound for its stability under standard laboratory conditions, typically storing it at room temperature in tightly sealed containers to maintain purity.

In pharmaceutical applications, 1-(2-Chlorobenzoyl)piperazine hydrochloride serves as a crucial intermediate in the synthesis of various therapeutic agents. The piperazine moiety is particularly valuable in drug design due to its ability to improve pharmacokinetic properties. Recent studies have explored its potential in developing medications targeting neurological disorders, with particular interest in its structural similarity to compounds that interact with serotonin receptors.

The global market for piperazine derivatives like CAS 57238-82-1 has shown steady growth, driven by increasing demand from the pharmaceutical sector. Market analysts project a compound annual growth rate (CAGR) of 5-7% for similar specialty chemicals through 2028. This growth reflects the expanding applications of these compounds in drug discovery programs worldwide, particularly in the development of central nervous system (CNS) targeted therapies.

Quality control of 1-(2-Chlorobenzoyl)piperazine HCl typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) is commonly employed to verify purity, which often exceeds 98% for research-grade material. Spectroscopy methods including NMR and mass spectrometry are used for structural confirmation, ensuring researchers receive material with the precise characteristics needed for their work.

Recent innovations in synthetic chemistry have improved production methods for 57238-82-1, making the compound more accessible to researchers. Modern synthetic routes emphasize green chemistry principles, reducing environmental impact while maintaining high yields. These advancements have made the compound more cost-effective for large-scale pharmaceutical applications without compromising quality.

Safety considerations for handling 1-(2-Chlorobenzoyl)piperazine hydrochloride follow standard laboratory protocols. While not classified as highly hazardous, researchers should use appropriate personal protective equipment including gloves and safety glasses. Proper ventilation is recommended when working with powdered forms to minimize inhalation exposure, following general good laboratory practices for chemical handling.

The scientific literature contains numerous references to piperazine-based compounds similar to CAS 57238-82-1. Recent publications highlight their role in developing novel antidepressants and anxiolytics, with particular interest in their receptor binding profiles. These studies contribute to the growing understanding of structure-activity relationships in medicinal chemistry, potentially leading to more effective therapeutic options.

Environmental considerations for 1-(2-Chlorobenzoyl)piperazine hydrochloride focus on responsible disposal methods. While not classified as a persistent environmental pollutant, proper waste management practices should be followed according to local regulations. Many research institutions now implement solvent recovery systems to minimize environmental impact when working with such compounds.

Future research directions for 57238-82-1 may explore its potential in combination therapies or as a scaffold for developing new chemical entities. The compound's structural features make it a promising candidate for further modification, potentially leading to discoveries in areas like neuropharmacology or antimicrobial development. Ongoing studies continue to reveal new possibilities for this versatile chemical building block.

For researchers sourcing 1-(2-Chlorobenzoyl)piperazine HCl, quality assurance remains paramount. Reputable suppliers provide comprehensive certificates of analysis, batch-specific data, and proper storage recommendations. The compound is typically available in quantities ranging from milligrams to kilograms, accommodating both small-scale research needs and larger pharmaceutical development projects.

The stability profile of CAS 57238-82-1 makes it particularly valuable for long-term research projects. Accelerated stability studies indicate that properly stored material maintains its chemical integrity for extended periods. This characteristic reduces waste in research settings and ensures experimental consistency across multiple studies or batches of material.

Comparative studies of piperazine derivatives often highlight the unique properties of 1-(2-Chlorobenzoyl)piperazine hydrochloride. Its balanced lipophilicity and molecular geometry contribute to favorable drug-like characteristics, making it a frequent subject of structure-activity relationship studies. These investigations help medicinal chemists understand how subtle molecular modifications can significantly impact biological activity.

Regulatory status of 57238-82-1 varies by jurisdiction, but it generally falls under standard laboratory chemical classifications. Researchers should verify local regulations before shipping or transferring the compound across borders. Proper documentation including safety data sheets and material transfer agreements help ensure compliance with international chemical management protocols.

Technological advancements in chemical synthesis continue to impact the availability and purity of 1-(2-Chlorobenzoyl)piperazine HCl. Modern purification techniques such as preparative HPLC and recrystallization methods have significantly improved the quality of commercially available material. These improvements support more reliable research outcomes and reproducible experimental results across different laboratories.

The scientific community continues to explore new applications for piperazine-based compounds like CAS 57238-82-1. Emerging research areas include their potential in targeted drug delivery systems and as components of pharmaceutical cocrystals. These innovative applications demonstrate the ongoing relevance of this chemical class in addressing contemporary healthcare challenges.